Cas no 899980-26-8 (N-{2-(4-benzylpiperidin-1-yl)sulfonylethyl}-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-{2-(4-benzylpiperidin-1-yl)sulfonylethyl}-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 899980-26-8
• MF: C₂₂H₂₆N₂O₅S
• MW: 430.517244815826
• CID: 5491157
• Update Time: 2025-05-24

N-{2-(4-benzylpiperidin-1-yl)sulfonylethyl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxamide, N-[2-[[4-(phenylmethyl)-1-piperidinyl]sulfonyl]ethyl]-
• N-{2-(4-benzylpiperidin-1-yl)sulfonylethyl}-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C22H26N2O5S/c25-22(19-6-7-20-21(15-19)29-16-28-20)23-10-13-30(26,27)24-11-8-18(9-12-24)14-17-4-2-1-3-5-17/h1-7,15,18H,8-14,16H2,(H,23,25)
• InChI Key： PGAOJWVAOQBXJQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NCCS(N3CCC(CC4=CC=CC=C4)CC3)(=O)=O)=O)C=C2OC1

Additional information on N-{2-(4-benzylpiperidin-1-yl)sulfonylethyl}-2H-1,3-benzodioxole-5-carboxamide

Professional Introduction to N-{2-(4-benzylpiperidin-1-yl)sulfonylethyl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 899980-26-8)

N-{2-(4-benzylpiperidin-1-yl)sulfonylethyl}-2H-1,3-benzodioxole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 899980-26-8, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense research interest.

The molecular structure of N-{2-(4-benzylpiperidin-1-yl)sulfonylethyl}-2H-1,3-benzodioxole-5-carboxamide is characterized by a benzodioxole core, which is a well-known pharmacophore in medicinal chemistry. The benzodioxole moiety, also known as 1,3-dioxolo[4,5-g]benzene, is renowned for its role in various bioactive molecules due to its ability to interact with biological targets in a highly specific manner. This structural feature contributes to the compound's potential as an intermediate in the synthesis of novel therapeutic agents.

In addition to the benzodioxole core, the presence of a sulfonylethyl group attached to a piperidine ring adds another layer of complexity and functionality to the molecule. The sulfonylethyl group is known for its ability to enhance solubility and bioavailability, which are critical factors in drug design. The piperidine ring, on the other hand, is a common scaffold in many pharmacologically active compounds, offering opportunities for further derivatization and optimization.

The synthesis of N-{2-(4-benzylpiperidin-1-yl)sulfonylethyl}-2H-1,3-benzodioxole-5-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the benzodioxole derivative, followed by functionalization at the 5-position with a carboxamide group. Subsequent steps involve introducing the sulfonylethyl side chain and finally incorporating the 4-benzylpiperidin-1-yl moiety. Each step must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex molecular frameworks with high precision. These methods not only improve the efficiency of synthesis but also reduce the environmental impact by minimizing waste and energy consumption.

The biological activity of N-{2-(4-benzylpiperidin-1-yl)sulfonylethyl}-2H-1,3-benzodioxole-5-carboxamide has been extensively studied in various preclinical models. Initial investigations have revealed promising results in terms of interaction with specific biological targets, suggesting potential therapeutic applications in areas such as inflammation and neurodegeneration. The compound's ability to modulate key signaling pathways has made it an attractive candidate for further development into novel drugs.

In particular, the sulfonylethyl group has been shown to enhance binding affinity to certain protein targets, while the benzodioxole moiety contributes to favorable pharmacokinetic properties. These combined features make N-{2-(4-benzylpiperidin-1-yl)sulfonylethyl}-2H-1,3-benzodioxole-5-carboxamide a versatile scaffold for drug discovery efforts. Researchers are exploring its potential as a lead compound for treating various diseases by further modifying its structure to improve efficacy and reduce side effects.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between N-{2-(4-benzylpiperidin-1-yl)sulfonylethyl}-2H-1,3-benzodioxole-5-carboxamide and its biological targets. These tools have allowed scientists to predict binding affinities and optimize molecular structures with remarkable accuracy. By leveraging these technologies, researchers can accelerate the drug discovery process and identify promising candidates for clinical development.

Ongoing studies are focused on evaluating the safety profile and pharmacokinetic properties of this compound in animal models. Preliminary data suggest that it exhibits good tolerability and metabolic stability, which are crucial factors for successful drug development. Further investigations will be conducted to assess its potential benefits in humans through clinical trials.

The impact of N-{2-(4-benzylpiperidin-1-yl)sulfonylethyl}-2H-1,3-benzodioxole-5-carboxamide extends beyond academic research; it holds significant promise for industrial applications in pharmaceutical manufacturing. The development of efficient synthetic routes has opened up new possibilities for producing complex molecules on an industrial scale. This advancement not only supports academic research but also contributes to the broader pharmaceutical industry by providing valuable building blocks for drug development.

In conclusion, N-{2-(4-benzylpiperidin-1-ylsulfonylethyl)} - 2H - 1 , 3 - benzodioxole - 5 - carboxamide (CAS No. 899980 - 26 - 8) is a remarkable compound that exemplifies the intersection of innovative chemistry and therapeutic potential. Its unique structure and functional properties make it a valuable asset in pharmaceutical research and development. As studies continue to uncover its biological activities and optimize its synthetic pathways, this compound is poised to play a significant role in future drug discoveries.